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Compound of Interest

Compound Name: Tiostrepton

Cat. No.: B1681307

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Tiostrepton is a potent thiopeptide antibiotic isolated from various strains of Streptomyces.[1]
It is a natural cyclic oligopeptide that functions by inhibiting bacterial protein synthesis, making
it a valuable tool in microbiological research.[2] Its mechanism of action involves binding to the
23S rRNA and ribosomal protein L11 on the 50S ribosomal subunit, which interferes with the
function of the ribosomal GTPase center and impedes peptide elongation.[1][3] Beyond its
antibacterial properties, Tiostrepton has also been investigated for its anticancer activity,
notably through the inhibition of the transcription factor Forkhead Box M1 (FOXM1), which is
implicated in breast cancer.[1][3]

Accurate and consistent preparation of Tiostrepton stock solutions is critical for reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of Tiostrepton solutions for laboratory use.

Data Presentation

The physicochemical properties of Tiostrepton are summarized in the table below for easy
reference.
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Property Value Solvents Solubility
Dimethyl sulfoxide up to 100 mg/mL
Molecular Formula C72Hs5N19018Ss
(DMSO) (60.06 mM)[3]
_ Dimethylformamide
Molecular Weight 1664.9 g/mol [4][5] (DMF) ~25 mg/mL[6]

Chloroform, Dioxane,
White to off-white

Appearance Pyridine, Glacial Soluble[1][7]
powder[1] ) ]
Acetic Acid
) -20°C, stable for = 4 Practically Insoluble[1]
Storage (Solid) Water, Lower Alcohols
years[6] [2]

L Sparingly soluble
) -20°C in aliquots (up )
Storage (Solution) Aqueous Buffers (~0.5mg/mL in 1:1

to 1 month
) DMF:PBS)[6]

Experimental Protocols

This section details the methodology for preparing a Tiostrepton stock solution, primarily using
DMSO due to its high solubility for this compound.

Materials

o Tiostrepton powder (crystalline solid)[6]

e Anhydrous Dimethyl sulfoxide (DMSO), sterile
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile pipette tips

Equipment
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e Laminar flow hood or a clean, designated workspace

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of a 10 mg/mL Tiostrepton Stock
Solution in DMSO

o Preparation: Before starting, allow the vial of Tiostrepton powder to equilibrate to room
temperature for at least 60 minutes. This prevents condensation from forming on the powder.

e Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of
Tiostrepton powder. For example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10
mg of Tiostrepton.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the
Tiostrepton powder. For a 10 mg/mL solution, add 1 mL of DMSO.

» Dissolution: Cap the tube tightly and vortex thoroughly until the powder is completely
dissolved. The solution should be clear.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials. This minimizes freeze-thaw cycles. Store the aliquots at -20°C. Stock solutions
prepared in this manner are generally stable for up to one month.

Protocol 2: Preparation of a Working Solution in
Aqueous Buffer

Tiostrepton is sparingly soluble in agueous solutions.[6] Therefore, it is recommended to first
dissolve it in an organic solvent like DMF or DMSO before diluting with the aqueous buffer of
choice.

o Initial Dissolution: Prepare a high-concentration stock solution in DMF or DMSO as
described in Protocol 1.

« Dilution: Dilute the stock solution with the desired sterile agueous buffer (e.g., PBS, pH 7.2)
to the final working concentration. For example, to prepare a working solution with a final
DMF concentration of 1%, dilute the stock solution 1:100 in the buffer.
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e Usage: Use the freshly prepared aqueous working solution immediately. It is not
recommended to store aqueous solutions for more than one day.[6]

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Tiostrepton Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681307#how-to-prepare-a-tiostrepton-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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